![molecular formula C20H12ClFN2O3S2 B2816779 1-(4-chlorophenyl)-3-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyrrolidine-2,5-dione CAS No. 573674-10-9](/img/structure/B2816779.png)
1-(4-chlorophenyl)-3-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyrrolidine-2,5-dione
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Description
1-(4-chlorophenyl)-3-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C20H12ClFN2O3S2 and its molecular weight is 446.9. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Potential of Novel AZA-Imidoxy Compounds
Another aspect of scientific research involving this compound is its antimicrobial potential. A study highlights the synthesis and antimicrobial screening of novel AZA-imidoxy compounds, which include derivatives of 1-(4-chlorophenyl)-3-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyrrolidine-2,5-dione. These compounds have been synthesized and evaluated as potential chemotherapeutic agents, showcasing the compound's versatility and potential in medical research (Shilpi Jain, D. P. Nagda, & G. L. Talesara, 2006).
Exploration of Antifungal Properties and Physicochemical Characterization
A novel potential antifungal compound from the 1,2,4-triazole class, related to the compound of interest, was synthesized and characterized to determine its pharmacologically relevant physicochemical properties. The study measured solubility in various solvents and analyzed the thermodynamic parameters of solubility and transfer processes. Such research is instrumental in understanding the delivery pathways and biological interactions of these compounds, contributing to the development of new antifungal treatments (T. Volkova, I. Levshin, & G. Perlovich, 2020).
Anticancer Activity of N-Substituted Indole Derivatives
Further investigation into the compound's derivatives has shown promising anticancer activity. A study on the synthesis and anticancer activity of N-substituted indole derivatives, including those related to this compound, demonstrated potential efficacy against human breast cancer cell lines. Such findings underscore the importance of structural modifications in enhancing biological activity and targeting specific cancer types (N. Kumar & Sanjay K. Sharma, 2022).
Properties
IUPAC Name |
1-(4-chlorophenyl)-3-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12ClFN2O3S2/c21-12-3-7-14(8-4-12)23-17(25)10-15(18(23)26)24-19(27)16(29-20(24)28)9-11-1-5-13(22)6-2-11/h1-9,15H,10H2/b16-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTXFAFAIAQZWRA-SXGWCWSVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Cl)N3C(=O)C(=CC4=CC=C(C=C4)F)SC3=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Cl)N3C(=O)/C(=C/C4=CC=C(C=C4)F)/SC3=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12ClFN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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